Methyl 1-(quinolin-4-yl)-1H-indole-3-carboxylate

• CAS No.: 649550-66-3
• Molecular Formula: C19H14N2O2
• Molecular Weight: 302.3 g/mol
• IUPAC Name: methyl 1-quinolin-4-ylindole-3-carboxylate
• InChI: InChI=1S/C19H14N2O2/c1-23-19(22)15-12-21(17-9-5-3-6-13(15)17)18-10-11-20-16-8-4-2-7-14(16)18/h2-12H,1H3
• InChI Key: LNLAQGVAQWBPQH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C2=CC=CC=C21)C3=CC=NC4=CC=CC=C43

Description

Methyl 1-(quinolin-4-yl)-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C19H14N2O2 and its molecular weight is 302.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.73 g (12.5 mmol) of potassium carbonate are added at 20° C. under an argon atmosphere to 0.876 g (5 mmol) of 3-methoxycarbonyl-1H-indole in 10 cm3 of dimethyl sulphoxide. After stirring at 20° C. for 1 hour, 0.654 cm3 (5 mmol) of 4-chloroquinoline is added. After stirring at 100° C. for 43 hours, the reaction mixture is cooled and diluted with 20 cm3 of ethyl acetate and then washed with 3 times 10 cm3 of water and 10 cm3 of saturated aqueous sodium chloride solution. After separating the phases by settling, the organic phase is dried over anhydrous magnesium sulphate, filtered and concentrated to dryness under reduced pressure (2.7 kPa) to give 2.30 g of a residue which is purified by flash chromatography [eluent: cyclohexane/ethyl acetate (7/3 by volume)]. After concentrating the fractions under reduced pressure, 1.07 g of 3-methoxycarbonyl-1-(quinol-4-yl)-1H-indole are obtained in the form of a white solid melting at 142° C.